ABSTRACTIn this study, a laser surface pre-treatment strategy was applied to aluminium 7075-T6 alloy, in which the laser power, speed and frequency were varied to determine the best modified surface property in terms of surface wettability. Surface texture, topography, roughness, contact angle and adhesive bonding strength of the treated surface were measured and characterised. Results showed that the laser-treated surface at a laser power of 30 W, speed of 1.2 m/s and frequency of 8 kHz provided the highest surface wettability by showing the lowest contact angle of 17°, which was attributed to the deeper surface cavities and higher surface roughness. The laser treatment increased the adhesion strength up to 8.5 MPa which was 45% higher than that of the untreated surface (of 5.9 MPa). Its adhesion strength nearly matched with that of the oxalic acid treatment. The laser-treated failed specimen shows predominantly adhesion–cohesion failure mode with a strong interfacial bonding. FTIR spectra confirmed the presence of required functional chemical groups of the adhesive after curing, demonstrating a strong bonding force and affinity between the adhesive and the modified surface. The findings clearly indicate that the laser surface pre-treatment would be a viable surface modification strategy without environmental and health hazard to provide adequate strength in the adhesively bonded joints.

Published in Composite Interfaces (Ahead of Print, 2023)

ABSTRACTLignocellulose is a kind of renewable material with stable structure and abundant reserves. The superhydrophobic lignocellulose composites prepared by one-pot method in this study had the advantages of pollution-free, stable structure and simple processes. The prepared superhydrophobic lignocellulose composites exhibited superhydrophobic-superoleophilic wettability, with a water contact angle (CA) of 157° ± 3.6° and an oil CA of about 0°. Abrasion and ultraviolet (UV) radiation experiments demonstrated that the prepared composites had good mechanical stability and UV resistance. In addition, the composites presented an ultra-fast oil absorption rate and high oil-water separation efficiency of more than 96% for various types of oil-water mixtures. And the maximum oil flux was greater than 6500 L·m−2h−1bar−1. Such superhydrophobic lignocellulose composites hold great application prospects in the field of oil-water separation.

ABSTRACTThe ability of composite cement materials to resist erosion by chloride ions is a critical factor in evaluating their dependability. This study aims to examine the influence of graphene oxide on the transportation of water molecules and chloride ions in modified cement composites. Molecular dynamics analysis suggests that graphene oxide can effectively bond to the substrate of hydrated calcium silicate gel pores, which forms a stronger confined fluid zone under the action of electrostatic interactions and van der Waals forces. Graphene oxide has negatively charged oxygen functional groups on its surface, and within a certain size range, it becomes more effective at restricting the penetration of water molecules and chloride ions. In addition, chloride solution immersion experiments were performed on graphene oxide modified cement mortar. The results demonstrated that a small quantity of graphene oxide can significantly improve the resistance of modified cement mortar to chloride ion erosion, whereas excessive amounts are detrimental, which aligns with the simulation results. It is hoped that this study will provide valuable insights into the use of graphene oxide nanoparticles in the corrosion protection of cement composites.

ABSTRACTGraphene’s large surface area, superior thermal conductivity, rapid electron mobility, and great Young’s modulus make it an ideal nano-structured material for use as filler. As a result of their amazing increase in characteristics, graphene-based materials have piqued the interest of both academic and industrial domains. Previously, the surface modification of graphene oxide and its use in the fabrication of composites with different polymeric matrixes have been studied. Several synthetic procedures have been developed to produce graphene oxide, its composites, and processes for dispersing these materials in various polymeric matrices. A range of polymer-based graphene composites is employed in the processing and attributes of this typical review article, which focuses on several techniques for synthesizing graphene oxide and its surface functionalization.

ABSTRACTIn order to increase the interfacial adhesion between polybutylene succinate and coconut shell particles, two kinds of chemical treatment of coconut shell particle were carried out. Firstly, a 5% sodium hydroxide treatment and secondly, a 2% sodium hydroxide plus silane coupling agent treatment. The possibility of increasing matrix adhesion has also been explored through addition of polycaprolactone to polybutylene succinate as a matrix. Composites were produced using extrusion prior to injection moulding. The results show that, compared with neat polybutylene succinate, composites with low percentage of particle loading have a higher tensile strength and strain at break despite their lower elastic modulus. A higher elastic modulus can be obtained for composites with higher particle loadings through sacrifice of their ductility. The same trend is observed for composites with the polymer-blend matrix. Scanning electron micrographs show good adhesion between particle and matrix for particles that undergo the second treatment. At low percentage of particle addition, the crystallinity of the composites is higher than the neat polybutylene succinate, however melting temperature is less affected by the addition of reinforcement. Rheological properties such as storage modulus, loss modulus and complex viscosity of the composites are higher than for neat polybutylene succinate.

ABSTRACTMechanical properties of NextelTM 440 fiber-reinforced SiO2 composites containing fugitive carbon (FC) interphases were investigated. The three-point bending (TPB) test at room temperature indicated that FC interphases were crucial to the strength improvement. After employing FC interphases, the fiber/matrix bonding strength was weak enough for crack propagation, thus leading to the increase of flexural strength by about 2.1 times. The TPB test at high-temperature showed that the flexural strength decreased firstly and then increased as temperature increased, and the fracture mode changed from ductile to brittle. The lowest value of 92.3 ± 13.5 (MPa) was obtained at 1000°C. With the aid of the single edge notched beam test combined with the digital image correlation technique, cracks propagation process during fracture was well clarified.

ABSTRACTTo improve the performance of traditional oil absorption materials, a novel concept is proposed for the fabrication of composite oil absorption materials with three-dimensional porous structure via a double Pickering emulsion template. Oil‐in‐water‐in‐oil type double Pickering emulsion is prepared with modified attapulgite (ATP) and modified Fe3O4. Then, the Pickering emulsion as a template is synthesized ATP/P(EHMA-St)/Fe3O4 composite porous materials. The influences of the amount of inorganic additives-modified ATP, initiator, cross-linking agent, and oil–water ratio on the oil absorption rate and oil retention rate of the material were studied. It showed that under the conditions of polymerization temperature of 80°C and reaction time of 6 h, the morphology of the material was the best and the oil absorption rate was the largest with the content of modified ATP, nano Fe3O4, DVB, and BPO of 0.20%, 0.10%, 1.20%, and 0.32%, respectively, and the oil–water ratio of 1:5. The absorption of diesel oil can reach 986.65%, and the oil retention rate of material can reach 82.37%. Our work provides a novel strategy for the preparation of composite porous materials, which is expected to be popularized and applied in oil spill treatment and oily wastewater treatment.

ABSTRACTCarbon atom recombination and etching of the surface of nanodiamond (ND) by hydrogen plasma and their effects on the dispersion and the tribological properties of a polytetrafluoroethylene (PTFE) nanocomposite coating were investigated. The surface-modified ND samples subjected to plasma treatment were characterized using FESEM, HRTEM, Raman spectroscopy, FT-IR spectroscopy and XPS. The results showed that the plasma treatment facilitates etching and recombination of the ND surface and modifies the crystallinity of the graphitic amorphous carbon. The tribological properties of the PTFE-based nanocomposite coatings prepared with the modified ND depended on the content of sp3-bonded carbon on the surface and the crystallinity of the ND. Hydrogen plasma treatment caused a significant improvement in the dispersion and tribological properties of the PTFE/ND nanocomposite coating due to surface modification of the ND.

ABSTRACTThis study reports the synthesis of organic-inorganic (O-I) hybrid adhesion promoters, which were synthesized by an in situ sol-gel process, using alkoxysilane functionalized polymer precursor (AFAP) and other alkoxysilanes such as (3-aminopropyl)triethoxysilane (APTES) and (3-glycidyloxypropyl)trimethoxysilane (GPTMS). These adhesion promoters were then applied between polyurethane (PU) and metal substrate for improving adhesive strength between them. In particular, by modifying the input parameters including molecular structure of AFAP, weight ratios between AFAP and alkoxysilane, and r value (molar ratio of H2O/Si), the adhesive strength can be significantly improved by more than twice as high as compared to that of pristine samples without application of O-I hybrid adhesion promoters. It was reported that the combination of (3-aminopropyl)triethoxysilane (APTES) and AFAP synthesized from glycerol propoxylate (Mw = 266 g/mol) and polyethylene glycol (Mw = 300 g/mol) with high r value showed the highest adhesive strength compared to other O-I hybrid adhesion promoters. Additionally, the properties of various hybrid materials such as particle size distribution, touch drying speed, degree of condensation, molecular weight, and adhesive strength were characterized by dynamic light scattering test, 29Si-NMR, MALDI-TOF, and shear strength test.